![molecular formula C31H44O4 B1263111 (5Z,7E)-(1S,3R)-23-oxa-23-[3-(1-hydroxy-1-methylethyl)phenyl]-24,25,26,27-tetranor-9,10-seco-5,7,10(19)-cholestatriene-1,3-diol](/img/structure/B1263111.png)
(5Z,7E)-(1S,3R)-23-oxa-23-[3-(1-hydroxy-1-methylethyl)phenyl]-24,25,26,27-tetranor-9,10-seco-5,7,10(19)-cholestatriene-1,3-diol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
EB 1213 is a vitamin D.
Scientific Research Applications
Antisera Development and Vitamin D Metabolite Measurement
- Research has focused on developing antisera to various vitamin D metabolites, including a form closely related to the specified compound. These antisera are capable of measuring normal plasma concentrations of vitamin D metabolites, although they are not specific enough for direct measurement in plasma (Brown & Peacock, 1986).
Antiproliferative Effects in Cancer Research
- A study designed a novel compound combining the properties of phosphonates and a triple bond in C-24, showing potent antiproliferative effects in various cancer cell lines without calcemic effects in vivo (Salomón et al., 2011).
Metabolic Studies in Phagocytic Cells
- Phagocytic cells such as monocyte-macrophages and myeloid leukemia cells have been found to metabolize vitamin D3 into metabolites, one of which has a structure similar to the compound . This research indicates the involvement of dioxygenases in the production of these metabolites (Yamada et al., 1987).
Biologically Active Triterpenoids Study
- In a study of biologically active triterpenoids from Azadirachta indica, compounds structurally related to the one demonstrated significant toxicity against mosquitoes, indicating potential applications in pest control (Siddiqui et al., 2000).
Synthesis and Identification for Research Applications
- Various studies have focused on the synthesis, identification, and characterization of similar compounds for research applications, exploring their potential as intermediates in biochemical pathways or as tools for understanding molecular processes in cells and organisms (Thierry-Palmer et al., 1990); (Esvelt et al., 1979); (TakahashiMinokazu & SakakibaraYasumasa, 1994).
properties
Molecular Formula |
C31H44O4 |
---|---|
Molecular Weight |
480.7 g/mol |
IUPAC Name |
(1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2S)-1-[3-(2-hydroxypropan-2-yl)phenoxy]propan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
InChI |
InChI=1S/C31H44O4/c1-20(19-35-26-10-6-9-24(17-26)30(3,4)34)27-13-14-28-22(8-7-15-31(27,28)5)11-12-23-16-25(32)18-29(33)21(23)2/h6,9-12,17,20,25,27-29,32-34H,2,7-8,13-16,18-19H2,1,3-5H3/b22-11+,23-12-/t20-,25-,27-,28+,29+,31-/m1/s1 |
InChI Key |
VGFVBXSHQJLSKO-FNHUCILJSA-N |
Isomeric SMILES |
C[C@H](COC1=CC=CC(=C1)C(C)(C)O)[C@H]2CC[C@@H]\3[C@@]2(CCC/C3=C\C=C/4\C[C@H](C[C@@H](C4=C)O)O)C |
Canonical SMILES |
CC(COC1=CC=CC(=C1)C(C)(C)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C |
synonyms |
4-methylene-5-((octahydro-1-(2-(3-(1-hydroxy-1-methylethyl)phenoxy)-1-methylethyl)-7a-methyl-4H-inden-4-ylidene)ethylidene)-1,3-cyclohexanediol EB 1213 EB 1213, 1R-(1alpha(R*),3abeta,4E(1R*,3S*,5Z),7aalpha)-isomer EB-1213 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.